molecular formula C10H14BrN3O2S B594270 1-(5-Bromopyridin-3-ylsulfonyl)piperidin-3-amine CAS No. 1305209-21-5

1-(5-Bromopyridin-3-ylsulfonyl)piperidin-3-amine

Cat. No. B594270
CAS RN: 1305209-21-5
M. Wt: 320.205
InChI Key: CFKIDXWVFRRMJF-UHFFFAOYSA-N
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Description

1-(5-Bromopyridin-3-ylsulfonyl)piperidin-3-amine is a chemical compound with the molecular formula C10H14BrN3O2S . It is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms .

properties

IUPAC Name

1-(5-bromopyridin-3-yl)sulfonylpiperidin-3-amine
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InChI

InChI=1S/C10H14BrN3O2S/c11-8-4-10(6-13-5-8)17(15,16)14-3-1-2-9(12)7-14/h4-6,9H,1-3,7,12H2
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InChI Key

CFKIDXWVFRRMJF-UHFFFAOYSA-N
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Canonical SMILES

C1CC(CN(C1)S(=O)(=O)C2=CC(=CN=C2)Br)N
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Molecular Formula

C10H14BrN3O2S
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Molecular Weight

320.21 g/mol
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